Cas no 2680859-18-9 (benzyl N-(2-chloro-6-methylpyridin-3-yl)carbamate)

• Product Name: benzyl N-(2-chloro-6-methylpyridin-3-yl)carbamate
• CAS No: 2680859-18-9
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• CID: 6150436
• PubChem ID: 165919494
• Update Time: 2025-08-05

benzyl N-(2-chloro-6-methylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-chloro-6-methylpyridin-3-yl)carbamate
• EN300-28284828
• 2680859-18-9

• Inchi： 1S/C14H13ClN2O2/c1-10-7-8-12(13(15)16-10)17-14(18)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： HYMPDXHMRJLUQL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.0665554g/mol
• Monoisotopic Mass: 276.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2-chloro-6-methylpyridin-3-yl)carbamate

Introduction to Benzyl N-(2-chloro-6-methylpyridin-3-yl)carbamate (CAS No. 2680859-18-9)

Benzyl N-(2-chloro-6-methylpyridin-3-yl)carbamate, a compound with the chemical identifier CAS No. 2680859-18-9, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and agrochemicals. The structure of this molecule incorporates a benzyl group and a pyridine ring substituted with chloro and methyl groups, making it a promising candidate for further research and development.

The benzyl group in Benzyl N-(2-chloro-6-methylpyridin-3-yl)carbamate contributes to the compound's solubility and stability, while the pyridine ring enhances its interaction with biological targets. The presence of both chloro and methyl substituents on the pyridine ring introduces specific electronic and steric properties that can be exploited in drug design. This unique structural arrangement makes the compound an attractive scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of such compounds with high accuracy. Studies have shown that the 2-chloro-6-methylpyridin-3-yl moiety can effectively interact with enzymes and receptors, making it a valuable component in the design of small-molecule inhibitors. For instance, computational modeling has suggested that this compound could be a potent inhibitor of certain kinases, which are implicated in various diseases including cancer.

In vitro studies have begun to explore the potential of Benzyl N-(2-chloro-6-methylpyridin-3-yl)carbamate as a lead compound for drug development. Initial experiments have demonstrated its ability to modulate the activity of target enzymes with high selectivity. This selectivity is crucial for minimizing side effects and improving patient outcomes. Additionally, the compound's stability under various conditions makes it suitable for formulation into oral or injectable drugs, depending on the desired therapeutic application.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known pesticides. The combination of a benzyl group and a substituted pyridine ring suggests that it could possess herbicidal or insecticidal properties. Further research is needed to fully understand its potential in this field, but preliminary data is promising. Field trials are being planned to evaluate its efficacy against various pests while ensuring environmental safety.

The synthesis of Benzyl N-(2-chloro-6-methylpyridin-3-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve yield but also enhance purity, which is essential for pharmaceutical applications. The development of scalable synthetic routes will be crucial for commercial production if this compound proves to be successful in clinical trials.

As research continues, the applications of Benzyl N-(2-chloro-6-methylpyridin-3-yl)carbamate are expected to expand beyond traditional pharmaceuticals. Its unique structural features make it a versatile building block for designing new molecules with tailored properties. Collaborative efforts between academic researchers and industry scientists will be essential to translate laboratory findings into tangible benefits for patients and society.

In conclusion, Benzyl N-(2-chloro-6-methylpyridin-3-yl)carbamate (CAS No. 2680859-18-9) is a promising compound with significant potential in both pharmaceuticals and agrochemicals. Its structural features, combined with recent advancements in drug design and synthesis, position it as a valuable candidate for further exploration. As more data becomes available, its role in addressing various challenges in medicine and agriculture will likely become more pronounced.